Cas no 1227601-97-9 (2-chloro-6-oxo-1H-pyridine-4-carbaldehyde)

• Product Name: 2-chloro-6-oxo-1H-pyridine-4-carbaldehyde
• CAS No: 1227601-97-9
• MF: C₆H₄ClNO₂
• MW: 157.554460525513
• CID: 2618232
• PubChem ID: 72212802
• Update Time: 2025-05-19

2-chloro-6-oxo-1H-pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-oxo-1H-pyridine-4-carbaldehyde
• 6-Chloro-1,2-dihydro-2-oxo-4-pyridinecarboxaldehyde
• 2-CHLORO-6-HYDROXYISONICOTINALDEHYDE
• AB70932
• 1227601-97-9
• DTXSID101225379

• Inchi： 1S/C6H4ClNO2/c7-5-1-4(3-9)2-6(10)8-5/h1-3H,(H,8,10)
• InChI Key： GUQINHYZBDMPOJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CC(N1)=O

Computed Properties

• Exact Mass: 156.9930561Da
• Monoisotopic Mass: 156.9930561Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-chloro-6-oxo-1H-pyridine-4-carbaldehyde

Professional Introduction to 2-chloro-6-oxo-1H-pyridine-4-carbaldehyde (CAS No: 1227601-97-9)

2-chloro-6-oxo-1H-pyridine-4-carbaldehyde, with the CAS number 1227601-97-9, is a significant intermediate in modern pharmaceutical synthesis. This heterocyclic aldehyde derivative has garnered considerable attention in the chemical and biomedical research communities due to its versatile structural framework and potential applications in drug development. The compound’s unique combination of a chlorinated pyridine core, an oxo group, and an aldehyde functionality makes it a valuable building block for synthesizing more complex molecules.

The chemical structure of 2-chloro-6-oxo-1H-pyridine-4-carbaldehyde features a six-membered aromatic ring with a nitrogen atom, substituted at the 2-position by a chlorine atom and at the 6-position by an oxo group (C=O). The 4-position of the ring is terminated with an aldehyde group (CHO), providing multiple reactive sites for further functionalization. This structural motif is highly conducive to medicinal chemistry applications, as it allows for facile modifications through condensation, cyclization, or nucleophilic addition reactions.

In recent years, 2-chloro-6-oxo-1H-pyridine-4-carbaldehyde has been explored as a key precursor in the synthesis of various pharmacologically active compounds. Its aldehyde functionality serves as a nucleophilic acceptor, enabling reactions with amines, hydrazines, and other nucleophiles to yield imines, hydrazones, or Schiff bases. These derivatives have shown promise in several therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications.

One of the most compelling aspects of 2-chloro-6-oxo-1H-pyridine-4-carbaldehyde is its role in the development of kinase inhibitors. Kinases are enzymes critical to numerous cellular processes, and their dysregulation is implicated in various diseases, particularly cancer. By leveraging the compound’s reactive sites, researchers have synthesized analogs that target specific kinase domains, leading to the discovery of novel lead compounds for drug discovery. For instance, studies have demonstrated that derivatives of this scaffold can modulate the activity of Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs), which are pivotal in immunomodulatory therapies.

Furthermore, the chlorinated pyridine core of 2-chloro-6-oxo-1H-pyridine-4-carbaldehyde enhances its binding affinity to biological targets. Chlorinated aromatic compounds are frequently incorporated into drug molecules due to their ability to improve metabolic stability and binding interactions with proteins. This characteristic has been exploited in the design of small-molecule inhibitors that require precise spatial orientation within active sites. The oxo group at the 6-position further contributes to hydrogen bonding capabilities, allowing for optimal interactions with polar residues in target proteins.

Recent advances in computational chemistry have also highlighted 2-chloro-6-oxo-1H-pyridine-4-carbaldehyde as a promising scaffold for structure-based drug design. Molecular docking studies have identified its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are involved in signal transduction pathways relevant to neurological disorders and cardiovascular diseases. The compound’s ability to mimic natural ligands while introducing specific pharmacophores makes it an attractive candidate for optimizing receptor binding affinities.

The synthesis of 2-chloro-6-oxo-1H-pyridine-4-carbaldehyde itself presents an interesting challenge due to its reactive nature. Traditional synthetic routes often involve condensation reactions between malononitrile derivatives and chloropyridines under acidic or basic conditions. However, recent methodologies have focused on greener approaches, such as photochemical activation or catalytic hydrogenation, to improve yield and reduce waste. These innovations align with broader trends in sustainable chemistry and are essential for scalable pharmaceutical production.

In clinical research, derivatives of 2-chloro-6-oxo-1H-pyridine-4-carbaldehyde have been investigated for their potential antitumor properties. Preclinical studies suggest that certain analogs can induce apoptosis in cancer cell lines by disrupting microtubule formation or inhibiting key signaling pathways. The aldehyde group allows for further derivatization into proteasome inhibitors or topoisomerase inhibitors, which are critical targets in oncology research. While no direct clinical trials have been conducted with 2-chloro-6-oxo-1H-pyridine-4-carbaldehyde itself, its structural analogs represent a burgeoning class of therapeutic agents worthy of further exploration.

The compound’s utility extends beyond oncology; it has also been explored in infectious disease research. Pyridine-based compounds are known for their antimicrobial properties, and modifications of 2-chloro-6-oxyloxyloxyloxyloxyloxyloxyloxyloxyxylpyridinecarbaldehyde have shown efficacy against Gram-positive bacteria and fungi. The chlorine substituent enhances lipophilicity, facilitating cell membrane penetration, while the aldehyde group participates in redox-based mechanisms that disrupt microbial viability. Such findings underscore its potential as a scaffold for novel antibiotics or antifungals.

The future direction of research on 2-chloro-oxyloxyloxyloxyloxyloxyloxyxylpyridinecarbaldehyde is likely to be shaped by interdisciplinary collaborations between organic chemists and bioinformaticians. High-throughput screening technologies combined with machine learning algorithms can accelerate the identification of promising derivatives by predicting binding affinities and toxicological profiles before experimental synthesis. This approach promises to shorten drug discovery timelines while minimizing resource expenditure.

In conclusion,2-chloro-oxyloxyloxyxylpyridinecarbaldehyde (CAS No: 1227601-oxygenated oxygenated oxygenated oxygenated oxygenated oxygenated oxygenated oxygenated oxygenated) remains a cornerstone intermediate in pharmaceutical chemistry due to its structural versatility and functional reactivity.

Its applications span from kinase inhibition to antimicrobial therapies, underscoring its importance in addressing contemporary healthcare challenges.

As synthetic methodologies evolve toward greater efficiency,the potential usesof this compoundare poisedto expand,

driving innovation across multiple therapeutic domains.